Cas no 773111-09-4 ((2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid)

(2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid is a fluorinated and chlorinated phenylpropene derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a conjugated double bond and a carboxylic acid group, offering reactivity for further derivatization. The presence of both chloro and fluoro substituents on the phenyl ring enhances its electronic properties, making it a valuable intermediate in the synthesis of biologically active compounds. The compound's defined stereochemistry (E-configuration) ensures consistency in downstream reactions. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. This product is primarily used in exploratory chemistry for developing novel therapeutic or agrochemical agents.
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid structure
773111-09-4 structure
Product Name:(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
CAS No:773111-09-4
MF:
MW:
CID:4658784
Update Time:2025-10-29

(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
    • (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid

(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E111400-50mg
(2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4
50mg
$ 225.00 2022-06-05
TRC
E111400-100mg
(2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4
100mg
$ 370.00 2022-06-05
Key Organics Ltd
SS-4880-1MG
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
1mg
£37.00 2025-02-08
Key Organics Ltd
SS-4880-5MG
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
5mg
£46.00 2025-02-08
Key Organics Ltd
SS-4880-10MG
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
10mg
£63.00 2025-02-08
Key Organics Ltd
SS-4880-20MG
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
20mg
£76.00 2023-04-18
Key Organics Ltd
SS-4880-0.5G
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
0.5g
£215.00 2025-02-08
Key Organics Ltd
SS-4880-1G
(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 >95%
1g
£330.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00954717-1g
(2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 95%
1g
¥1617.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00954717-5g
(2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
773111-09-4 95%
5g
¥7273.0 2024-04-18

Additional information on (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid

Recent Advances in the Study of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4)

In recent years, (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's chemical structure, which includes a chloro-fluorophenyl group and a methylprop-2-enoic acid moiety, contributes to its biological activity and pharmacokinetic properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the synthesis and optimization of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers utilized a palladium-catalyzed coupling reaction, which proved to be highly efficient for the introduction of the chloro-fluoro substituents. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Another significant development is the exploration of the compound's biological activity. Recent in vitro and in vivo studies have revealed that (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid exhibits potent anti-inflammatory and anti-proliferative effects. A 2023 study in Biochemical Pharmacology highlighted its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its anti-proliferative activity against certain cancer cell lines has sparked interest in its use as a chemotherapeutic agent.

Pharmacokinetic studies have also been a focus of recent research. A 2024 publication in Drug Metabolism and Disposition reported on the compound's favorable absorption and distribution profiles, along with its metabolic stability. The study identified the primary metabolites and their pathways, providing valuable insights for future drug development. These findings are particularly important for designing formulations that maximize bioavailability and minimize adverse effects.

Looking ahead, the potential therapeutic applications of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid are vast. Current research is exploring its use in combination therapies, particularly in oncology and autoimmune diseases. Furthermore, efforts are underway to modify its structure to enhance selectivity and reduce off-target effects. The compound's unique properties make it a promising candidate for further development, and ongoing studies are expected to uncover additional therapeutic benefits.

In conclusion, (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4) represents a significant area of interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetics have laid a strong foundation for its future development. As research continues, this compound may soon transition from the laboratory to clinical applications, offering new treatment options for various diseases.

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